Cas no 2229603-80-7 (3-amino-2-2-(propan-2-yloxy)phenylpropanoic acid)

3-Amino-2-[2-(propan-2-yloxy)phenyl]propanoic acid is a specialized organic compound featuring both amino and carboxylic acid functional groups, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. Its structure, incorporating an isopropoxy-substituted phenyl ring, enhances its utility in designing bioactive molecules, particularly in medicinal chemistry applications. The compound's bifunctional nature allows for selective modifications, facilitating the development of peptidomimetics or chiral building blocks. Its stability under standard conditions and compatibility with common synthetic methodologies further underscore its practicality in research and industrial settings. This compound is particularly valuable for constructing complex molecular architectures with tailored properties.
3-amino-2-2-(propan-2-yloxy)phenylpropanoic acid structure
2229603-80-7 structure
Product Name:3-amino-2-2-(propan-2-yloxy)phenylpropanoic acid
CAS No:2229603-80-7
MF:C12H17NO3
MW:223.268283605576
CID:5953813
PubChem ID:165703794
Update Time:2025-06-08

3-amino-2-2-(propan-2-yloxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-2-(propan-2-yloxy)phenylpropanoic acid
    • 3-amino-2-[2-(propan-2-yloxy)phenyl]propanoic acid
    • 2229603-80-7
    • EN300-1761849
    • Inchi: 1S/C12H17NO3/c1-8(2)16-11-6-4-3-5-9(11)10(7-13)12(14)15/h3-6,8,10H,7,13H2,1-2H3,(H,14,15)
    • InChI Key: ZPUCHOWNFYSEIG-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1C=CC=CC=1C(C(=O)O)CN

Computed Properties

  • Exact Mass: 223.12084340g/mol
  • Monoisotopic Mass: 223.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 72.6Ų

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Additional information on 3-amino-2-2-(propan-2-yloxy)phenylpropanoic acid

Comprehensive Overview of 3-amino-2-[2-(propan-2-yloxy)phenyl]propanoic acid (CAS No. 2229603-80-7)

3-amino-2-[2-(propan-2-yloxy)phenyl]propanoic acid (CAS No. 2229603-80-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique amino acid backbone and aryl ether functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the propan-2-yloxy moiety, make it a versatile building block for drug discovery and development.

In recent years, the demand for custom synthesis and high-purity intermediates like 3-amino-2-[2-(propan-2-yloxy)phenyl]propanoic acid has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in its potential applications in neurological disorders and metabolic diseases, as its structure mimics key pharmacophores found in FDA-approved drugs. The compound's chirality and stereochemical purity are also critical factors for its efficacy in biological systems.

From a synthetic chemistry perspective, CAS No. 2229603-80-7 exemplifies the growing trend toward green chemistry and sustainable synthesis. Laboratories are increasingly adopting catalytic methods and solvent-free reactions to produce such compounds with minimal environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

The compound's physicochemical properties, such as its solubility in polar solvents and thermal stability, make it suitable for various formulation strategies. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These quality control measures are essential for meeting regulatory standards in pharmaceutical manufacturing.

Emerging trends in AI-driven drug discovery have further highlighted the importance of 3-amino-2-[2-(propan-2-yloxy)phenyl]propanoic acid. Computational models frequently utilize its structural data to predict bioactivity and ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity). This synergy between wet-lab chemistry and in silico analysis accelerates the identification of novel therapeutic candidates.

For researchers sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and documentation compliance. Many vendors now provide COA (Certificate of Analysis) and MSDS (Material Safety Data Sheet) to ensure transparency. Additionally, the rise of e-commerce platforms for laboratory chemicals has simplified procurement processes while maintaining quality assurance.

In conclusion, 3-amino-2-[2-(propan-2-yloxy)phenyl]propanoic acid (CAS No. 2229603-80-7) represents a convergence of cutting-edge science and industrial applicability. Its role in advancing personalized medicine and sustainable chemistry underscores its relevance in contemporary research. As scientific inquiries evolve, this compound will likely remain a focal point for innovation in life sciences and material engineering.

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